Cas no 45172-40-5 (N-(Trifluoroacetyl)-L-glutamic acid)
45172-40-5 structure
Product Name:N-(Trifluoroacetyl)-L-glutamic acid
CAS No:45172-40-5
MF:C7H8F3NO5
MW:243.13733291626
CID:2843281
PubChem ID:16050323
Update Time:2025-04-21
N-(Trifluoroacetyl)-L-glutamic acid Chemical and Physical Properties
Names and Identifiers
-
- DTXSID10581557
- WCTNRLRGZAAGMK-VKHMYHEASA-N
- SCHEMBL6426210
- 45172-40-5
- N-(Trifluoroacetyl)-L-glutamic acid
-
- Inchi: 1S/C7H8F3NO5/c8-7(9,10)6(16)11-3(5(14)15)1-2-4(12)13/h3H,1-2H2,(H,11,16)(H,12,13)(H,14,15)/t3-/m0/s1
- InChI Key: WCTNRLRGZAAGMK-VKHMYHEASA-N
- SMILES: FC(C(N[C@H](C(=O)O)CCC(=O)O)=O)(F)F
Computed Properties
- Exact Mass: 243.03545684Da
- Monoisotopic Mass: 243.03545684Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 104Ų
N-(Trifluoroacetyl)-L-glutamic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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